Cas no 2228647-86-5 ({2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol
• CAS No: 2228647-86-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6406546
• PubChem ID: 165693276
• Update Time: 2025-10-31

{2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol
• {2,2-dimethyl-1-[5-(2-methylcyclopropyl)furan-2-yl]cyclopropyl}methanol
• 2228647-86-5
• EN300-1731810

• Inchi： 1S/C14H20O2/c1-9-6-10(9)11-4-5-12(16-11)14(8-15)7-13(14,2)3/h4-5,9-10,15H,6-8H2,1-3H3
• InChI Key： PTFMKJAZMZPNMB-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(CO)CC1(C)C)C1CC1C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.4Ų

Additional information on {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol

Chemical Profile of {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol (CAS No. 2228647-86-5)

{2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol} (CAS No. 2228647-86-5) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a fused ring system, which often exhibits intriguing pharmacological properties. The presence of multiple stereocenters and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol consists of a cyclopropyl group attached to a furan ring, which is further substituted with another cyclopropyl moiety. This arrangement creates a rigid framework that could potentially influence the compound's interactions with biological targets. Additionally, the {dimethyl} and {methylcyclopropyl} substituents contribute to the molecule's complexity and may play a crucial role in determining its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The furan ring, in particular, is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. In the case of {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol}, the presence of two cyclopropyl groups adjacent to the furan ring suggests that this compound may exhibit unique binding interactions with biological receptors. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its structural diversity. The combination of cyclopropyl rings and a furan moiety creates a scaffold that is distinct from many traditional drug candidates. This structural novelty may translate into improved efficacy and reduced side effects compared to existing treatments. Furthermore, the compound's complexity allows for extensive structural modifications, which could be exploited to optimize its biological activity.

In vitro studies have begun to shed light on the potential pharmacological properties of {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol}. Initial experiments suggest that this compound may possess inhibitory activity against certain enzymes and receptors involved in various disease pathways. For instance, preliminary data indicate that it could interfere with the function of enzymes known to be implicated in inflammatory responses. This aligns with the growing interest in developing anti-inflammatory agents that target novel molecular pathways.

The synthesis of {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly valuable in assembling the various components of this compound.

As research continues to uncover new biological targets and mechanisms, compounds like {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol are likely to play an increasingly important role in drug discovery efforts. The unique structural features of this molecule make it a compelling candidate for further exploration, particularly in the context of developing next-generation therapeutics. By leveraging cutting-edge synthetic techniques and exploring its biological potential, researchers may unlock new treatment strategies for a variety of diseases.

The future direction of research on {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol will likely involve both computational modeling and experimental validation. Computational approaches can help predict how this compound interacts with biological targets at the molecular level, while experimental studies can provide empirical evidence to support these predictions. By combining these methodologies, scientists can gain a comprehensive understanding of the compound's pharmacological profile.

In conclusion, {2,2-dimethyl-1-5-(2-methylcyclopropyl)furan-2-ylcyclopropyl}methanol (CAS No. 2228647-86-5) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure and potential biological activities make it a promising candidate for further investigation. As research progresses, this compound could contribute to the development of novel therapeutic agents that address unmet medical needs. The continued exploration of such molecules will undoubtedly enrich our understanding of drug design and discovery.